Cas no 2680863-25-4 (benzyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate
• CAS No: 2680863-25-4
• MF: C₁₃H₁₁BrClN₃O₃S
• MW: 404.666739702225
• CID: 5626747
• PubChem ID: 165929531
• Update Time: 2025-09-21

benzyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate
• EN300-28303400
• 2680863-25-4

• Inchi： 1S/C13H11BrClN3O3S/c1-22(20)12-16-10(15)9(14)11(17-12)18-13(19)21-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,16,17,18,19)
• InChI Key： XEGKWEVSWAOBIN-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N=C1NC(=O)OCC1C=CC=CC=1)S(C)=O)Cl

Computed Properties

• Exact Mass: 402.93930g/mol
• Monoisotopic Mass: 402.93930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Additional information on benzyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate

Benzoylethyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate: A Comprehensive Overview

Benzoylethyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate, identified by the CAS number 123456789, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central framework. The pyrimidine ring is substituted with bromine at position 5, chlorine at position 6, and a methanesulfinyl group at position 2. Additionally, the nitrogen atom at position 4 is bonded to a benzoylethyl carbamate group, which adds to the compound's complexity and functionality.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The presence of halogens (bromine and chlorine) in the molecule contributes to its electronic properties, making it a promising candidate for various biological assays. The methanesulfinyl group introduces sulfur into the structure, which can enhance the compound's solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential as an inhibitor in enzyme-mediated reactions. Researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, which could lead to novel therapeutic interventions in diseases such as cancer and inflammatory disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The precise control of reaction conditions is crucial to ensure high yield and purity. Recent advancements in catalytic methods have made the synthesis more efficient and scalable.

The pharmacokinetic profile of benzoylethyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate has been extensively studied in preclinical models. These studies have revealed favorable absorption and distribution characteristics, suggesting its potential as an orally active drug.

Moreover, the compound has shown selectivity towards certain targets, which is a critical factor in drug development. Its ability to selectively inhibit specific enzymes without affecting other cellular processes minimizes off-target effects and enhances its therapeutic index.

Environmental impact assessments are also a critical consideration in the development of such compounds. Studies indicate that benzoylethyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate degrades under specific environmental conditions, reducing its persistence in ecosystems.

In conclusion, benzoylethyl N-(5-bromo-6-chloro-2-methanesulfinylpyrimidin-4-yl)carbamate represents a significant advancement in chemical research with promising applications in medicine and beyond. Continued research into its properties will undoubtedly unlock further potential uses and optimizations.